Cas no 56599-94-1 (1-Bromo-8-heptadecyne)

1-Bromo-8-heptadecyne structure
1-Bromo-8-heptadecyne structure
Product Name:1-Bromo-8-heptadecyne
CAS No:56599-94-1
MF:C17H31Br
MW:315.332044839859
CID:2161087
PubChem ID:534630
Update Time:2025-04-21

1-Bromo-8-heptadecyne Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-8-heptadecyne
    • 56599-94-1
    • 1-Bromo-8-heptadecyne #
    • QDPIZPHHFDGCKO-UHFFFAOYSA-N
    • 8-Heptadecyne, 1-bromo-
    • DB-250367
    • Inchi: 1S/C17H31Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18/h2-8,11-17H2,1H3
    • InChI Key: QDPIZPHHFDGCKO-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCC#CCCCCCCCC

Computed Properties

  • Exact Mass: 314.16091Da
  • Monoisotopic Mass: 314.16091Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 0Ų
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